Cas no 2225176-91-8 (5-Fluoro-2-(iso-butyl)pyridine-4-boronic acid)

• Product Name: 5-Fluoro-2-(iso-butyl)pyridine-4-boronic acid
• CAS No: 2225176-91-8
• MF: C₉H₁₃BFNO₂
• MW: 197.01
• CID: 5142367
• PubChem ID: 133634742
• Update Time: 2024-11-05

5-Fluoro-2-(iso-butyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(iso-butyl)pyridine-4-boronic acid
• 2225176-91-8
• (5-Fluoro-2-isobutylpyridin-4-yl)boronic acid

• Inchi： 1S/C9H13BFNO2/c1-6(2)3-7-4-8(10(13)14)9(11)5-12-7/h4-6,13-14H,3H2,1-2H3
• InChI Key： XAYVFQHSOVQBEJ-UHFFFAOYSA-N
• SMILES： C(C1N=CC(F)=C(B(O)O)C=1)C(C)C

Computed Properties

• Exact Mass: 197.1023370g/mol
• Monoisotopic Mass: 197.1023370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų